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Compound of Interest

Compound Name: Trichloronat

CAS No.: 327-98-0

Cat. No.: B1683238

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

organophosphate insecticide Trichloronat. It includes available data from Nuclear Magnetic

Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS), presented in a

structured format for easy reference and comparison. Detailed experimental protocols, based

on established methodologies for pesticide analysis, are also provided.

Mass Spectrometry (MS)
Mass spectrometry data is crucial for determining the molecular weight and fragmentation

pattern of Trichloronat, aiding in its identification and quantification.
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Technique Ionization Mode Key Fragments (m/z)

Gas Chromatography-Mass

Spectrometry (GC-MS)
Electron Ionization (EI) 297, 269, 113, 109

Liquid Chromatography-Mass

Spectrometry (LC-MS)
Electrospray Ionization (ESI)

332.9434, 304.912, 137.0185,

126.9975

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)

A standard method for the analysis of organochlorine and organophosphate pesticides by GC-

MS would be employed.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., Agilent 8890

GC with a 7000D TQ MS).

Sample Preparation: A sample containing Trichloronat is extracted using a suitable solvent

like a mixture of hexane and acetone (1:1). The extract is then filtered and, if necessary,

concentrated.

GC Conditions:

Column: Agilent J&W HP-5ms GC capillary column (30 m × 0.25 mm, 0.25 µm) or

equivalent.

Inlet: Split/splitless inlet, typically operated in splitless mode for trace analysis.

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: An initial temperature of around 70°C, held for a few minutes,

followed by a ramp up to approximately 280-300°C.

MS Conditions:

Ionization: Electron Ionization (EI) at 70 eV.
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Acquisition Mode: Selected Ion Monitoring (SIM) for targeted analysis or full scan for

qualitative analysis.

Mass Range: Typically scanned from m/z 50 to 400.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is particularly useful for the analysis of less volatile or thermally labile pesticides.

Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass

spectrometer (e.g., Agilent 1290 Infinity II LC with a 6470 Triple Quadrupole LC/MS).

Sample Preparation: Extraction with a polar solvent such as acetonitrile or methanol, often

using QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology, followed

by a cleanup step.

LC Conditions:

Column: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 2.7 µm).

Mobile Phase: A gradient of water and acetonitrile or methanol, both containing a small

amount of an additive like formic acid or ammonium formate to improve ionization.

Flow Rate: Typically in the range of 0.2-0.5 mL/min.

MS Conditions:

Ionization: Electrospray Ionization (ESI) in positive ion mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity in

quantitative analysis.

Infrared (IR) Spectroscopy
Infrared spectroscopy provides information about the functional groups present in a molecule.

The IR spectrum of Trichloronat would show characteristic absorptions for its various bonds.
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While specific peak frequencies for Trichloronat are not readily available in the searched

literature, a representative spectrum would exhibit the following characteristic absorption bands

for an organophosphorus compound of its structure.

Functional Group Expected Absorption Range (cm⁻¹)

P=S (Thiophosphate) 800 - 600

P-O-C (Aryl) 1240 - 1160

P-O-C (Alkyl) 1050 - 990

C-Cl (Aromatic) 1100 - 1000

C-H (Aromatic) 3100 - 3000

C-H (Alkyl) 3000 - 2850

C=C (Aromatic) 1600 - 1450

Experimental Protocol
Fourier-Transform Infrared (FTIR) Spectroscopy

Instrumentation: A benchtop FTIR spectrometer (e.g., Agilent 4500 or 5500 Series).

Sample Preparation: For a liquid sample like Trichloronat, the Neat technique is often used.

A drop of the sample is placed directly onto the ATR (Attenuated Total Reflectance) crystal.

[1]

Data Acquisition:

Mode: Attenuated Total Reflectance (ATR).

Spectral Range: Typically 4000 to 400 cm⁻¹.

Resolution: 4 cm⁻¹.

Scans: An accumulation of 16 to 32 scans to obtain a good signal-to-noise ratio.
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A background spectrum of the clean ATR crystal is recorded prior to the sample

measurement.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the detailed structure of a molecule by

providing information about the chemical environment of specific nuclei. Due to the

unavailability of experimental NMR data for Trichloronat in the public domain, predicted

chemical shifts are provided below. These predictions are based on computational models and

offer an estimation of the expected spectral data.

Predicted ¹H NMR Data
Proton Environment

Predicted Chemical Shift
(ppm)

Multiplicity

-CH₂- (ethyl attached to P) 2.0 - 2.5 Doublet of Quartets (dq)

-CH₃ (ethyl attached to P) 1.1 - 1.5 Triplet of Doublets (td)

-O-CH₂- (ethoxy) 4.2 - 4.6 Doublet of Quartets (dq)

-O-CH₂-CH₃ (ethoxy) 1.3 - 1.7 Triplet (t)

Aromatic-H 7.4 - 7.8 Singlet (s) and Doublet (d)

Predicted ¹³C NMR Data
Carbon Environment Predicted Chemical Shift (ppm)

-CH₂- (ethyl attached to P) 25 - 35

-CH₃ (ethyl attached to P) 5 - 15

-O-CH₂- (ethoxy) 65 - 75

-O-CH₂-CH₃ (ethoxy) 10 - 20

Aromatic C-Cl 125 - 135

Aromatic C-H 120 - 130

Aromatic C-O 150 - 160
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Predicted ³¹P NMR Data
Phosphorus Environment Predicted Chemical Shift (ppm)

P=S 80 - 100

Experimental Protocol
General NMR Analysis of an Organophosphate Pesticide

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

A small amount of the Trichloronat sample (typically 5-20 mg) is dissolved in a deuterated

solvent (e.g., CDCl₃, Acetone-d₆) in an NMR tube.

A small amount of a reference standard, such as tetramethylsilane (TMS) for ¹H and ¹³C

NMR, is added. For ³¹P NMR, an external standard like 85% H₃PO₄ is typically used.

Data Acquisition:

¹H NMR: A standard one-pulse experiment is performed. Key parameters include the

spectral width, acquisition time, and relaxation delay.

¹³C NMR: A proton-decoupled experiment (e.g., using the DEPT pulse sequence to

differentiate between CH, CH₂, and CH₃ groups) is typically run. Due to the lower natural

abundance and sensitivity of ¹³C, a larger number of scans is required.

³¹P NMR: A proton-decoupled one-pulse experiment is generally sufficient. The spectral

width will be set to cover the expected range for thiophosphates.

Workflow for Spectroscopic Analysis of Trichloronat
The following diagram illustrates a general workflow for the identification and quantification of

Trichloronat in a sample using the spectroscopic techniques described.
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Caption: General workflow for the spectroscopic analysis of Trichloronat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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